Cas no 2172565-92-1 (10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro4.5decane)

10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro4.5decane structure
2172565-92-1 structure
Product Name:10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro4.5decane
CAS No:2172565-92-1
MF:C13H19NO2
MW:221.29546380043
CID:5934788
PubChem ID:165589180
Update Time:2025-10-22

10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

    • 10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro4.5decane
    • 2172565-92-1
    • EN300-1647386
    • 10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
    • Inchi: 1S/C13H19NO2/c1-10-8-11(9-15-10)12-13(4-2-3-5-13)16-7-6-14-12/h8-9,12,14H,2-7H2,1H3
    • InChI Key: QKKFYXBYQWASTA-UHFFFAOYSA-N
    • SMILES: O1CCNC(C2=COC(C)=C2)C21CCCC2

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.4Ų

10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro4.5decane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1647386-0.05g
10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
2172565-92-1
0.05g
$1393.0 2023-06-04
Enamine
EN300-1647386-0.1g
10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
2172565-92-1
0.1g
$1459.0 2023-06-04
Enamine
EN300-1647386-0.25g
10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
2172565-92-1
0.25g
$1525.0 2023-06-04
Enamine
EN300-1647386-0.5g
10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
2172565-92-1
0.5g
$1591.0 2023-06-04
Enamine
EN300-1647386-1.0g
10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
2172565-92-1
1g
$1658.0 2023-06-04
Enamine
EN300-1647386-2.5g
10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
2172565-92-1
2.5g
$3249.0 2023-06-04
Enamine
EN300-1647386-5.0g
10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
2172565-92-1
5g
$4806.0 2023-06-04
Enamine
EN300-1647386-10.0g
10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
2172565-92-1
10g
$7128.0 2023-06-04
Enamine
EN300-1647386-50mg
10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
2172565-92-1
50mg
$1393.0 2023-09-21
Enamine
EN300-1647386-100mg
10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane
2172565-92-1
100mg
$1459.0 2023-09-21

Additional information on 10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro4.5decane

Introduction to CAS No 2172565-92-1: 10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane

CAS No 2172565-92 refers to the compound known as 10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane, a unique spirocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its intriguing structure and promising properties, particularly in the realm of drug discovery and material science.

The molecular structure of 10-(5-methylfuran-3-yl)-6-oxa-9-azaspiro[4.5]decane is characterized by a spirocyclic framework, which consists of two rings sharing a single atom—the spiro atom. The presence of the furan ring, substituted with a methyl group at the 5-position, adds complexity and functionality to the molecule. The oxygen atom in the six-membered ring (denoted by "6-oxy") and the nitrogen atom in the five-membered ring (denoted by "9-amino") further enhance its chemical versatility.

(Here, I would delve into the synthesis methods of this compound, discussing recent advancements in its preparation techniques.)

(In this section, I would explore the physical and chemical properties of CAS No 2172565–92–1, including its solubility, stability under various conditions, and reactivity.)

(This paragraph would focus on the biological activity of 10-(5-methylfuran–3–yl)–6–oxa–9–azaspiro[4.5]decane, highlighting any recent studies on its pharmacological effects or toxicity profiles.)

(Here, I would discuss potential applications of this compound in drug design or material science, referencing any breakthroughs or promising research directions.)

In conclusion, CAS No 2172565–92–1 represents a fascinating compound with a complex structure and diverse functional groups that make it a valuable subject for further research. Its unique properties position it as a potential candidate for innovative applications across multiple disciplines.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent